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Compound of Interest

Compound Name: L-TYROSINE (1-13C)

Cat. No.: B1579896

Get Quote

Executive Summary
L-Tyrosine (1-13C) is a stable isotopologue of the non-essential amino acid L-tyrosine,

distinguished by the substitution of the carboxyl carbon (C1) with Carbon-13. Unlike

radioisotopes (e.g.,

), it is non-radioactive, allowing for safe use in human clinical trials and metabolic flux analysis
(MFA).

This guide addresses the specific technical challenges associated with L-Tyrosine (1-13C)—
primarily its low aqueous solubility and the precise detection of its isotopic signature. It serves

as a definitive reference for integrating this isotopologue into proteomic workflows, liver function

assessments, and NMR-based structural biology.

Part 1: Molecular Identity & Isotopic Physics
The utility of L-Tyrosine (1-13C) relies on the stability of the isotope and its specific position

within the molecular framework. The label is located at the

-carboxyl group, which dictates its fate in catabolic pathways (often released as
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during decarboxylation).

Structural Specifications
Chemical Formula:

Systematic Name: (2S)-2-amino-3-(4-hydroxyphenyl)propanoic acid (1-

)

Isotopic Enrichment: Typically

atom %

[1]

Chirality: L-isomer (S-configuration)

Mass Spectrometry Shift
The substitution of

(12.00000 Da) with

(13.00335 Da) results in a precise mass shift.

Property
Unlabeled L-
Tyrosine

L-Tyrosine (1-13C)
Shift (

)

Monoisotopic Mass 181.0739 Da 182.0772 Da +1.0033 Da

Molecular Weight

(Avg)
181.19 g/mol ~182.19 g/mol ~1.0 g/mol

Primary MS Ion m/z 182.08 m/z 183.08 +1 m/z
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Critical Note for MS Analysis: Ensure your mass spectrometer resolution is sufficient to

distinguish the M+1 isotopologue from the natural abundance M+1 peak of the analyte (though

with >99% enrichment, the signal-to-noise ratio is usually distinct).

Part 2: Physicochemical Profile
The most common failure point in handling L-Tyrosine (1-13C) is incorrect solubilization.

Tyrosine is one of the least soluble amino acids in neutral water.

Solubility & Stability Data

Solvent System
Solubility Limit (

)
Notes

Water (Neutral pH) ~0.45 g/L (2.5 mM)
Poor. Not recommended for

stock solutions.

1 M HCl > 20 g/L

Excellent. Protonation of the

amine group increases

solubility.

1 M NaOH > 20 g/L
Good. Deprotonation of the

carboxyl/phenol groups.

PBS (pH 7.4) < 0.5 g/L
Poor. Risk of precipitation

during storage.

Spectroscopic Signatures (NMR)
In Nuclear Magnetic Resonance (NMR), the 1-13C label provides a massive signal

enhancement at the carbonyl position.

-NMR Shift: The labeled carboxyl carbon (C1) appears at ~172–177 ppm (pH dependent).
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Coupling: Unlike Uniformly Labeled (U-13C) tyrosine, L-Tyrosine (1-13C) lacks

-

J-coupling to the

-carbon (C2), simplifying the spectrum to a singlet (unless high-resolution proton coupling is
observed).

Part 3: Applications & Mechanisms[2][3]
Clinical Breath Tests (Liver Function)
L-Tyrosine (1-13C) is a probe for cytosolic liver function.

Ingestion: The tracer is absorbed and transported to the liver.

Catabolism: It undergoes transamination to

-hydroxyphenylpyruvate.[2]

Decarboxylation (The Signal): The enzyme

-hydroxyphenylpyruvate dioxygenase (HPPD) converts the intermediate to homogentisate.[2]
Crucially, this step releases the C1 carboxyl group as

.

Detection: The

is exhaled and measured via Isotope Ratio Mass Spectrometry (IRMS).[3]

Visualization: The Catabolic Fate of C1
The following diagram illustrates why the C1 label is ideal for breath tests (release as gas) but

potentially unsuitable for tracing downstream metabolites like fumarate.
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Caption: Metabolic fate of L-Tyrosine (1-13C). The C1 label is released as CO2 during the

HPPD enzymatic step.

Part 4: Experimental Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1579896/docs?utm_src=pdf-body-img#l-tyrosine-1-13c-a-technical-guide-to-properties-analytics-and-applications
https://www.benchchem.com/product/b1579896/docs?utm_src=pdf-body#l-tyrosine-1-13c-a-technical-guide-to-properties-analytics-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579896?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Preparation of Self-Validating SIL-IS Stock
Purpose: Create a stable, verified Internal Standard (SIL-IS) stock for LC-MS/MS quantification

of Tyrosine in plasma.

Reagents
L-Tyrosine (1-13C) (Solid, >99% purity)

0.1 M Hydrochloric Acid (HCl) (LC-MS Grade)

Deionized Water (18.2 MΩ)

Workflow
Gravimetric Preparation (Primary Stock):

Weigh exactly

mg of L-Tyrosine (1-13C) into a glass vial.

Add 10.0 mL of 0.1 M HCl. (Do not use pure water; solubility will fail).

Vortex for 60 seconds. Inspect for clarity. If particles remain, sonicate for 5 minutes at

room temperature.

Result: 1.0 mg/mL (approx. 5.5 mM) stock solution.

Self-Validation Step (UV Quantification):

Dilute an aliquot 1:100 in 0.1 M HCl.

Measure Absorbance at 274 nm (Tyrosine

in acid).

Calculate concentration using Beer-Lambert Law (

).

Acceptance Criteria: Calculated concentration must be within ±5% of gravimetric target.
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Storage:

Aliquot into amber glass vials.

Store at

(Stable for 6 months).

Thawing: Vortex vigorously after thawing to redissolve any micro-precipitates.

Part 5: Handling & Safety Data
Storage: Room temperature (dry powder). Protect from light and moisture.

Safety (SDS Summary):

GHS Classification: Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3 (Respiratory).

PPE: Wear nitrile gloves and safety glasses. Avoid inhalation of dust.

Isotope Effects: Negligible biological isotope effect for metabolic tracing; safe for human

consumption in approved clinical protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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